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Compound of Interest

Compound Name: Octanoyl L-Carnitine-d3 Chloride

Cat. No.: B1147581 Get Quote

Executive Safety & Logistics Summary
Octanoyl L-Carnitine-d3 Chloride is a stable isotope-labeled internal standard used primarily

in LC-MS/MS applications for metabolic profiling (e.g., fatty acid oxidation disorders). Unlike

radiolabeled compounds (

or

), this compound contains Deuterium (

), which is non-radioactive.[1]

Critical Distinction: Do not confuse this compound with Octanoyl Chloride (CAS 111-64-8),

which is a corrosive, water-reactive acyl chloride. Octanoyl L-Carnitine-d3 Chloride is a

quaternary ammonium salt; it is generally stable but acts as a chemical irritant.
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Parameter Specification

Chemical Nature Zwitterionic Acylcarnitine Salt (Deuterated)

Radioactivity NONE (Stable Isotope)

Primary Hazard Skin/Eye Irritant (Category 2/2A); Hygroscopic

Waste Stream Chemical Hazardous Waste (Not Radioactive)

RCRA Status
Generally Non-Acute (Check local listings for P-

list/U-list applicability based on formulation)

Pre-Disposal Assessment Strategy
Before discarding any material, you must categorize the waste into one of three streams. This

causality-driven approach ensures you do not over-pay for disposal (e.g., treating it as

radioactive) or violate compliance (e.g., pouring neat standards down the drain).

The "Stop and Think" Assessment
Is it Radioactive? NO. Dispose of in standard chemical waste streams.

Is it Solvated? If the standard is dissolved in Methanol (MeOH) or Acetonitrile (ACN), the

solvent dictates the waste profile (Flammable/Organic), not the milligram-level carnitine

solute.

Is it the pure solid? If discarding a full or partial vial of neat solid, it must be segregated into a

solid waste stream (Lab Pack).

Detailed Disposal Protocols
Protocol A: Disposal of Neat Solid (Expired or Degraded)
Use this when discarding measurable amounts (>5 mg) of solid powder.

Segregation: Do not dissolve the solid just to pour it into a liquid waste container unless

explicitly approved by your EH&S officer. This increases waste volume unnecessarily.

Packaging: Keep the substance in its original glass vial. Ensure the cap is tight.[2][3][4][5]
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Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type).

Labeling: Attach a hazardous waste tag.

Chemical Name: Octanoyl L-Carnitine-d3 Chloride.[5][6]

Hazards: Irritant.[2][7]

Disposal: Deposit into the Solid Hazardous Waste Drum (Lab Pack) for incineration.

Protocol B: Disposal of Solvated Standards (Liquid Waste)
Use this for LC-MS stock solutions or working standards (e.g., in MeOH/Water).

Identify Solvent Base:

Methanol/Acetonitrile: Classify as Flammable Organic Waste.

Water/Buffer: Classify as Aqueous Waste (if <24% alcohol).

Accumulation: Pour the solution into the appropriate satellite accumulation carboy.

Note: The chloride counter-ion and octanoyl chain are negligible at analytical

concentrations (<1 mg/mL) and do not typically trigger "Halogenated Waste" segregation

unless the solvent itself is halogenated (e.g., Dichloromethane).

Rinsing: Rinse the empty vessel with the compatible solvent and add the rinsate to the waste

carboy.

Protocol C: Empty Vials (The "RCRA Empty" Rule)
Use this for empty shipping vials after the standard has been consumed.

To classify a container as "RCRA Empty" and dispose of it in glass recycling or sharps (non-

hazardous), you must follow EPA 40 CFR 261.7:

Remove Contents: Ensure all material capable of being removed by normal means

(pipetting/pouring) is gone.[8]
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The Triple Rinse Rule:

Step 1: Add a small volume of solvent (e.g., Methanol) to the vial. Cap and vortex.

Transfer rinsate to Liquid Waste.

Step 2: Repeat.

Step 3: Repeat.

Defacing: Cross out the label or remove it.

Final Disposal: Place the clean, empty vial in the Broken Glass/Sharps container.

Visual Decision Logic (Workflow)
The following diagram illustrates the decision matrix for disposing of Octanoyl L-Carnitine-d3
Chloride, ensuring compliance with RCRA and laboratory safety standards.
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Start: Waste Identification

Is the material Solid or Liquid?

Neat Solid (>5mg) or Empty Vial?

Solid

Identify Solvent Base

Liquid

Protocol A:
Seal in Bag -> Solid Waste (Lab Pack)

Neat Substance

Protocol C:
Triple Rinse (EPA 40 CFR 261.7)

Residue Only

Deface Label -> Glass/Sharps Bin

After Rinsing

Protocol B:
Flammable Organic Waste

(MeOH/ACN)

Organic Solvent

Protocol B:
Aqueous Waste
(Buffers/Water)

Water Based

Click to download full resolution via product page

Figure 1: Decision tree for segregating Octanoyl L-Carnitine-d3 Chloride waste streams

based on physical state and concentration.

Safety & Compatibility Data
Personal Protective Equipment (PPE)

Gloves: Nitrile rubber (0.11 mm minimum thickness) is sufficient for incidental contact with

the solid or methanolic solutions.

Respiratory: If handling neat powder outside a fume hood, use a P95 particulate respirator,

though standard lab ventilation is usually sufficient.

Eyes: Safety glasses with side shields.[7]
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Chemical Incompatibility
Strong Oxidizing Agents: Avoid contact with high-concentration peroxides or perchlorates.

Hydrolysis: The ester linkage in acylcarnitines is susceptible to hydrolysis in high pH (basic)

solutions. Keep waste streams neutral or slightly acidic if stability is required for downstream

waste profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1147581#octanoyl-l-carnitine-d3-chloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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